Cas no 299921-16-7 (4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol structure
299921-16-7 structure
Product Name:4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
CAS No:299921-16-7
MF:C17H17N3O2S
MW:327.400782346725
MDL:MFCD01870963
CID:3054717
PubChem ID:701679
Update Time:2025-04-21

4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Benzyl-5-(3,4-dimethoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
    • 4-benzyl-5-(3,4-dimethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 4-benzyl-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
    • SMR000516603
    • HMS1593E21
    • AK-245/36943003
    • ALBB-026020
    • CHEMBL1567224
    • Oprea1_772451
    • SR-01000527407
    • MLS001211014
    • G34223
    • 4H-1,2,4-triazole-3-thiol, 5-(3,4-dimethoxyphenyl)-4-(phenylmethyl)-
    • STK734120
    • 299921-16-7
    • EN300-111072
    • 4-benzyl-3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazole-5-thione
    • EU-0018842
    • SCHEMBL10011720
    • LS-08786
    • 4-benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
    • AKOS000581554
    • SR-01000527407-1
    • HMS2843K12
    • MFCD01870963
    • AG-205/13459287
    • Oprea1_272467
    • CS-0308217
    • DTXSID601325904
    • AKOS000348244
    • CCG-25970
    • 4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
    • MDL: MFCD01870963
    • Inchi: 1S/C17H17N3O2S/c1-21-14-9-8-13(10-15(14)22-2)16-18-19-17(23)20(16)11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,19,23)
    • InChI Key: IIDFAXMMSCHQJR-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=CC(=C(C=2)OC)OC)N1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 327.10414797Da
  • Monoisotopic Mass: 327.10414797Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 78.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 525.4±60.0 °C at 760 mmHg
  • Flash Point: 271.5±32.9 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Security Information

4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB415685-500 mg
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
299921-16-7
500MG
€165.80 2022-08-31
abcr
AB415685-1 g
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
299921-16-7
1 g
€197.30 2023-07-19
abcr
AB415685-5 g
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
299921-16-7
5 g
€456.10 2023-07-19
abcr
AB415685-10 g
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
299921-16-7
10 g
€773.40 2023-07-19
TRC
B132745-500mg
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
299921-16-7
500mg
$ 235.00 2022-06-07
TRC
B132745-1000mg
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
299921-16-7
1g
$ 390.00 2022-06-07
TRC
B132745-2000mg
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
299921-16-7
2g
$ 615.00 2022-06-07
Chemenu
CM516392-1g
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
299921-16-7 97%
1g
$132 2022-09-29
Chemenu
CM516392-5g
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
299921-16-7 97%
5g
$348 2022-09-29
Enamine
EN300-111072-0.05g
4-benzyl-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
299921-16-7 95%
0.05g
$42.0 2023-10-27

4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Related Literature

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